Cas no 393-85-1 (2-Nitro-5-fluorobenzoic Acid, Methyl Ester)

• Product Name: 2-Nitro-5-fluorobenzoic Acid, Methyl Ester
• CAS No: 393-85-1
• MF: C₈H₆FNO₄
• MW: 199.135945796967
• MDL: MFCD03425619
• CID: 304959
• PubChem ID: 5152049
• Update Time: 2025-10-19

2-Nitro-5-fluorobenzoic Acid, Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-2-nitrobenzoate
• 2-Nitro-5-fluorobenzoic Acid, Methyl Ester
• 2-Nitro-5-fluorobenz
• Benzoic acid,5-fluoro-2-nitro-, methyl ester
• 3-Methoxycarbonyl-4-nitrofluorobenzene
• 5-Fluoro-2-nitro-benzoic acid methyl ester
• 5-fluoro-2-nitrobenzoic acid methyl ester
• 2-Nitro-5-fluorobenzoic acid methyl ester
• Benzoic acid, 5-fluoro-2-nitro-, methyl ester
• methyl 5fluoro-2-nitrobenzoate
• LCAUVFVOLNRVKG-UHFFFAOYSA-N
• WT240
• SBB092418
• METHYL5-FLUORO-2-NITROBENZOATE
• TRA0037517
• CM12786
• CS
• SY011925
• 2-Nitro-5-fluorobenzoicAcid,MethylEster
• DS-14514
• Z600398360
• FT-0672787
• CS-W010511
• SCHEMBL137523
• MFCD03425619
• AKOS010096849
• 393-85-1
• AMY28074
• 2-Nitro-5-fluorobenzoic Acid,Methyl Ester
• EN300-70464
• NS00006355
• EC 609-664-1
• A824534
• DTXSID60408886
• methyl 5-fluoro-2-nitrobenzoate;3-methoxycarbonyl-4-nitrofluorobenzene;
• Methyl 5-fluoro-2-nitro-benzoate
• DB-069807

• MDL： MFCD03425619
• Inchi： 1S/C8H6FNO4/c1-14-8(11)6-4-5(9)2-3-7(6)10(12)13/h2-4H,1H3
• InChI Key： LCAUVFVOLNRVKG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)OC)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.02800
• Monoisotopic Mass: 199.02808583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: Gray white to yellow solid
• Density: 1.388
• Melting Point: 40-42°C
• Boiling Point: 282 ºC
• Flash Point: 124 ºC
• Water Partition Coefficient: Slightly soluble in water. Soluble in dimethyl sulfoxide and acetone.
• PSA: 72.12000
• LogP: 2.04370

2-Nitro-5-fluorobenzoic Acid, Methyl Ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-Nitro-5-fluorobenzoic Acid, Methyl Ester

2-Nitro-5-fluorobenzoic Acid, Methyl Ester (CAS No. 393-85-1)

2-Nitro-5-fluorobenzoic Acid, Methyl Ester is a highly specialized organic compound with the CAS registry number 393-85-1. This compound is characterized by its unique chemical structure, which includes a nitro group (-NO₂) at the 2-position and a fluorine atom at the 5-position on the benzoic acid ring. The methyl ester group (-COOCH₃) further modifies its properties, making it a versatile molecule with potential applications in various fields of chemistry and materials science.

The synthesis of 2-Nitro-5-fluorobenzoic Acid, Methyl Ester involves a series of carefully controlled reactions. Typically, the starting material is fluorobenzene, which undergoes nitration to introduce the nitro group at the desired position. Subsequent oxidation and esterification steps yield the final product. The precise control of reaction conditions is crucial to ensure high purity and optimal yields.

Recent studies have highlighted the importance of 2-Nitro-5-fluorobenzoic Acid, Methyl Ester in drug discovery and development. Its unique electronic properties make it an attractive candidate for use as a building block in medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or cellular pathways.

In addition to its role in pharmaceuticals, 2-Nitro-5-fluorobenzoic Acid, Methyl Ester has shown promise in materials science applications. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalytic systems. This property could be particularly valuable in industrial processes requiring efficient catalysts for organic transformations.

The environmental impact of 2-Nitro-5-fluorobenzoic Acid, Methyl Ester has also been a topic of recent research. Studies have examined its biodegradation pathways and toxicity profiles to assess its safety for use in commercial products. Preliminary findings suggest that while it exhibits moderate biodegradability under aerobic conditions, further research is needed to fully understand its environmental fate.

From an analytical standpoint, 2-Nitro-5-fluorobenzoic Acid, Methyl Ester can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into its molecular structure and functional groups, ensuring accurate identification and quality control during synthesis.

In conclusion, 2-Nitro-5-fluorobenzoic Acid, Methyl Ester (CAS No. 393-85-1) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike.